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Compound of Interest

Compound Name: HIV-1 inhibitor-79

Cat. No.: B15566070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of HIV-1
inhibitor-79, a non-nucleoside reverse transcriptase inhibitor (NNRTI). Adherence to this

standard operating procedure (SOP) is crucial for ensuring the accuracy, reproducibility, and

safety of experimental results.

Quantitative Data Summary
For accurate and consistent preparation of the HIV-1 inhibitor-79 stock solution, refer to the

physicochemical data summarized in the table below.

Property Value Source

Molecular Weight 383.41 g/mol [1]

Chemical Formula C21H17N7O [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)
General laboratory practice for

similar compounds

Recommended Stock

Concentration
10 mM

Standard practice for in vitro

assays

Storage of Stock Solution -20°C or -80°C
General practice for long-term

stability
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Experimental Protocol: Stock Solution Preparation
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of HIV-1
inhibitor-79 in DMSO.

Materials and Equipment
HIV-1 inhibitor-79 (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Analytical balance (sensitive to at least 0.1 mg)

Pipettes (P1000, P200, P20) and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate PPE at all times to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for HIV-1 inhibitor-79 and DMSO before handling. In

the absence of a specific SDS for HIV-1 inhibitor-79, handle with care as a potentially

hazardous compound.

Avoid inhalation of the powder.

Calculation of Mass for a 10 mM Stock Solution
To prepare a 10 mM stock solution, the required mass of HIV-1 inhibitor-79 can be calculated

using the following formula:
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 383.41 g/mol / 1000 = 3.8341 mg

It is recommended to weigh out a slightly larger mass (e.g., 4 mg) and adjust the volume of

DMSO accordingly to achieve the desired 10 mM concentration.

Adjusted Volume Calculation:

Volume of DMSO (mL) = [Mass of Compound (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mM) x 1000

For example, if 4.0 mg of HIV-1 inhibitor-79 is weighed:

Volume of DMSO (mL) = [4.0 mg / 383.41 g/mol ] / 10 mM x 1000 = 1.043 mL or 1043 µL

Step-by-Step Dissolution Procedure
Weighing: Carefully weigh the desired amount of HIV-1 inhibitor-79 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the compound.

Dissolution: Tightly cap the tube and vortex thoroughly for at least 30 seconds to dissolve the

compound completely. Visually inspect the solution to ensure there are no undissolved

particles. If necessary, gentle warming in a 37°C water bath can aid dissolution.

Labeling: Clearly label the tube with the compound name, concentration (10 mM), solvent

(DMSO), preparation date, and your initials.

Storage: Store the stock solution at -20°C for short-term use or at -80°C for long-term

storage to prevent degradation.

Visualization of the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the HIV-1 inhibitor-79
stock solution.

Workflow for HIV-1 Inhibitor-79 Stock Solution Preparation

Preparation

Final Steps

1. Weigh HIV-1 Inhibitor-79

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex to Dissolve

4. Label Tube

5. Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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